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Compound of Interest

Compound Name: 2-Methyl-3-furanthiol

Cat. No.: B142662 Get Quote

A critical aspect of chemical research and development involves the precise identification of

compounds. This guide addresses the nomenclature and properties of 2-Methyl-3-furanthiol
and 2-Methyl-3-mercaptofuran. Initial analysis reveals that these are not two distinct

compounds but rather synonymous names for the same chemical entity. This guide, therefore,

serves as a comprehensive profile of this singular, potent aroma compound, which is crucial in

the flavor and fragrance industry.

Chemical and Physical Properties
2-Methyl-3-furanthiol is a heterocyclic organic compound that is a key aroma component in a

variety of cooked foods, particularly meat and coffee. Its desirable sensory characteristics

make it a valuable flavor ingredient. The fundamental properties of this compound are

summarized below.
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Property Value

Molecular Formula C5H6OS

Molecular Weight 114.17 g/mol

CAS Registry Number 28588-74-1

Appearance Colorless to pale yellow liquid

Boiling Point 45-47 °C at 10 mmHg

Odor Meaty, roasted, sweet

Odor Threshold 0.005 ppb in water

Sensory Characteristics and Applications
The exceptionally low odor threshold of 2-Methyl-3-furanthiol makes it a significant contributor

to the aroma profile of many food products, even at trace concentrations. Its characteristic

"meaty" and "roasted" notes are highly sought after in the food industry for enhancing the flavor

of soups, sauces, and processed meats.

Sensory Attribute Description

Primary Odor Roasted meat, beef broth

Secondary Notes Sweet, coffee-like, slightly sulfurous

Common Applications
Flavor enhancer in savory products, meat

flavors, coffee aroma compositions

Experimental Protocols
The synthesis and analysis of 2-Methyl-3-furanthiol are well-established processes in flavor

chemistry. Below are representative protocols for its laboratory synthesis and its quantification

in a food matrix.

3.1. Synthesis of 2-Methyl-3-furanthiol
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A common laboratory-scale synthesis involves the reaction of 2-methylfuran with a sulfurizing

agent.

Protocol:

Reaction Setup: A solution of 2-methylfuran (1.0 eq) in an inert solvent such as toluene is

prepared in a three-necked flask equipped with a condenser, a dropping funnel, and a

nitrogen inlet.

Addition of Reagents: The solution is cooled to 0 °C. A solution of n-butyllithium (1.1 eq) in

hexane is added dropwise while maintaining the temperature below 5 °C. The mixture is

stirred for 1 hour at this temperature.

Sulfurization: Elemental sulfur (1.2 eq) is added portion-wise to the reaction mixture. The

reaction is allowed to warm to room temperature and stirred for an additional 2 hours.

Quenching and Extraction: The reaction is quenched by the slow addition of a saturated

aqueous solution of ammonium chloride. The organic layer is separated, and the aqueous

layer is extracted with diethyl ether. The combined organic extracts are washed with brine,

dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

Purification: The crude product is purified by vacuum distillation or column chromatography

to yield pure 2-Methyl-3-furanthiol.

3.2. Quantification by Gas Chromatography-Mass Spectrometry (GC-MS)

The analysis of 2-Methyl-3-furanthiol in a food product like coffee can be performed using

headspace solid-phase microextraction (HS-SPME) followed by GC-MS.

Protocol:

Sample Preparation: A 5 g sample of ground coffee is placed in a 20 mL headspace vial. A

known amount of an internal standard (e.g., 2-ethyl-3-furanthiol) is added. The vial is sealed

with a PTFE/silicone septum.

HS-SPME: The vial is incubated at 60 °C for 15 minutes. A SPME fiber coated with a suitable

stationary phase (e.g., DVB/CAR/PDMS) is exposed to the headspace of the sample for 30
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minutes.

GC-MS Analysis: The SPME fiber is desorbed in the heated injection port of the gas

chromatograph. The analytes are separated on a capillary column (e.g., DB-5ms) with a

programmed temperature gradient. The mass spectrometer is operated in selected ion

monitoring (SIM) mode to enhance sensitivity and selectivity for the target analyte.

Quantification: The concentration of 2-Methyl-3-furanthiol is determined by comparing its

peak area to that of the internal standard.

Visualized Workflows
The following diagrams illustrate the synthesis and analytical workflows described above.
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Synthesis Workflow for 2-Methyl-3-furanthiol

1. Dissolve 2-methylfuran
in toluene

2. Cool to 0 °C and add
n-butyllithium

3. Add elemental sulfur

4. Quench with NH4Cl
and extract

5. Purify by vacuum
distillation

Pure 2-Methyl-3-furanthiol
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Analytical Workflow for 2-Methyl-3-furanthiol

1. Sample Preparation
(e.g., coffee + internal standard)

2. Headspace SPME

3. GC-MS Analysis

4. Data Processing and
Quantification

Concentration of
2-Methyl-3-furanthiol

Click to download full resolution via product page

To cite this document: BenchChem. [A Comparative Analysis of 2-Methyl-3-furanthiol and 2-
Methyl-3-mercaptofuran]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b142662#2-methyl-3-furanthiol-vs-2-methyl-3-
mercaptofuran-a-comparative-analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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